methoxy]phenyl}methyl)amine, oxalic acid CAS No. 1203411-79-3](/img/no-structure.png)
[(1H-1,3-benzodiazol-2-yl)methyl]({3-ethoxy-4-[(thiophen-2-yl)methoxy]phenyl}methyl)amine, oxalic acid
Overview
Description
[(1H-1,3-benzodiazol-2-yl)methyl]({3-ethoxy-4-[(thiophen-2-yl)methoxy]phenyl}methyl)amine, oxalic acid is a useful research compound. Its molecular formula is C24H25N3O6S and its molecular weight is 483.5. The purity is usually 91.
BenchChem offers high-quality [(1H-1,3-benzodiazol-2-yl)methyl]({3-ethoxy-4-[(thiophen-2-yl)methoxy]phenyl}methyl)amine, oxalic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [(1H-1,3-benzodiazol-2-yl)methyl]({3-ethoxy-4-[(thiophen-2-yl)methoxy]phenyl}methyl)amine, oxalic acid including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '[(1H-1,3-benzodiazol-2-yl)methyl]({3-ethoxy-4-[(thiophen-2-yl)methoxy]phenyl}methyl)amine, oxalic acid' involves the reaction of two starting materials, namely 1H-1,3-benzodiazole-2-carbaldehyde and 3-ethoxy-4-(2-bromoethoxy)thiophene, followed by a series of reactions to form the final product. The synthesis pathway involves the use of various reagents and catalysts to facilitate the reactions and ensure high yields of the final product.", "Starting Materials": [ "1H-1,3-benzodiazole-2-carbaldehyde", "3-ethoxy-4-(2-bromoethoxy)thiophene", "methylamine", "oxalic acid", "sodium hydroxide", "acetic acid", "hydrogen gas", "palladium on carbon" ], "Reaction": [ "Step 1: The starting material 1H-1,3-benzodiazole-2-carbaldehyde is reacted with methylamine in the presence of sodium hydroxide to form the intermediate [(1H-1,3-benzodiazol-2-yl)methyl]amine.", "Step 2: The intermediate [(1H-1,3-benzodiazol-2-yl)methyl]amine is then reacted with 3-ethoxy-4-(2-bromoethoxy)thiophene in the presence of palladium on carbon and hydrogen gas to form the intermediate [{3-ethoxy-4-[(thiophen-2-yl)methoxy]phenyl}methyl]amine.", "Step 3: The intermediate [{3-ethoxy-4-[(thiophen-2-yl)methoxy]phenyl}methyl]amine is then reacted with oxalic acid in the presence of acetic acid to form the final product '[(1H-1,3-benzodiazol-2-yl)methyl]({3-ethoxy-4-[(thiophen-2-yl)methoxy]phenyl}methyl)amine, oxalic acid'." ] } | |
CAS RN |
1203411-79-3 |
Product Name |
[(1H-1,3-benzodiazol-2-yl)methyl]({3-ethoxy-4-[(thiophen-2-yl)methoxy]phenyl}methyl)amine, oxalic acid |
Molecular Formula |
C24H25N3O6S |
Molecular Weight |
483.5 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2S,4R)-1-[(2S)-2-amino-3,3-dimethylbutanoyl]-4-hydroxy-N-{[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}pyrrolidine-2-carboxamide dihydrochloride](/img/structure/B6284065.png)